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Compound of Interest

Compound Name: 1,2-Ethanediol monoricinoleate

Cat. No.: B094819 Get Quote

Essential Safety and Handling Guide for 1,2-
Ethanediol Monoricinoleate
This guide provides crucial safety and logistical information for the handling and disposal of

1,2-Ethanediol monoricinoleate, tailored for researchers, scientists, and drug development

professionals. The following procedures are based on the hazardous properties of its

components, 1,2-Ethanediol (ethylene glycol) and ricinoleic acid.

Hazard Identification and Risk Assessment
1,2-Ethanediol monoricinoleate is an ester formed from 1,2-Ethanediol (ethylene glycol) and

ricinoleic acid. While a specific Safety Data Sheet (SDS) for the combined ester is not readily

available, the primary hazards are associated with the ethylene glycol component.

Ethylene Glycol: Harmful if swallowed and may cause damage to the kidneys through

prolonged or repeated oral exposure.[1][2][3] It is classified with acute oral toxicity (Category

4) and specific target organ toxicity on repeated exposure (Category 2).[1]

Ricinoleic Acid: Generally considered to have low toxicity.[4][5] However, as with any

laboratory chemical, direct contact should be avoided.[4]

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b094819?utm_src=pdf-interest
https://www.benchchem.com/product/b094819?utm_src=pdf-body
https://www.benchchem.com/product/b094819?utm_src=pdf-body
https://www.fishersci.co.uk/store/msds?partNumber=10122000&productDescription%3DEthanediol%2C+extra+pure%2C+SLR+1L&countryCode=GB&language=en
https://www.idesapetroquimica.com/public/assets/p7/productos/fp/grado_ventas_1795_hoja_seg_en.pdf
https://www.chemos.de/import/data/msds/GB_en/107-21-1-A0304069-GB-en.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10122000&productDescription%3DEthanediol%2C+extra+pure%2C+SLR+1L&countryCode=GB&language=en
https://cdn.caymanchem.com/cdn/insert/10009729.pdf
https://www.cir-safety.org/sites/default/files/Castor%20Oil.pdf
https://cdn.caymanchem.com/cdn/insert/10009729.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following PPE is mandatory when handling 1,2-Ethanediol monoricinoleate to prevent

skin and eye contact, and inhalation of any aerosols or mists.[6][7][8]

PPE Category Specification

Eye Protection
Chemical safety goggles or a face shield where

splashing is possible.[8][9]

Hand Protection

Chemical-resistant gloves, such as nitrile or

butyl rubber.[8] Gloves must be inspected

before use.[9]

Body Protection

A lab coat or chemical-resistant apron.[10] For

larger quantities or significant exposure risk,

impervious clothing may be required.[8][9]

Respiratory

Generally not required if handled in a well-

ventilated area.[10] If aerosols or mists are

generated, use a respirator with an appropriate

cartridge.[8]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential for minimizing risk.

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[9][10]

Confirm that an eyewash station and safety shower are accessible.[10]

Assemble all necessary equipment and materials before handling the chemical.

Put on all required PPE as specified in the table above.[6]

Handling:

Avoid direct contact with skin and eyes.[9]
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Do not eat, drink, or smoke in the handling area.[2]

Use appropriate tools (e.g., spatulas, pipettes) to handle the substance.

Keep containers tightly sealed when not in use to prevent spills or contamination.[7][11]

Spill Management:

In case of a small spill, absorb the material with an inert absorbent like sand or vermiculite.

[6][10][12]

For larger spills, contain the spill and prevent it from entering drains.[3][10]

Collect the absorbed material into a suitable, labeled container for disposal.[1][3]

Clean the spill area thoroughly with soap and water.[10]

Disposal Plan
Waste containing 1,2-Ethanediol monoricinoleate must be treated as hazardous waste due

to the ethylene glycol component.

Waste Collection:

Collect all waste material, including contaminated PPE and absorbent materials, in a

designated, clearly labeled, and sealed container.[1]

Disposal:

Dispose of the waste through an approved hazardous waste disposal facility.[1]

Follow all local, state, and federal regulations for hazardous waste disposal.[7] Do not

dispose of it down the drain.[9]

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling 1,2-Ethanediol
monoricinoleate in a laboratory setting.
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Caption: Workflow for Safe Handling of 1,2-Ethanediol Monoricinoleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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